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Compound of Interest

Compound Name: Isopropyl 2-methylbutyrate

Cat. No.: B1580992

Abstract

This technical guide provides an in-depth analysis of the safety and hazards associated with
Isopropyl 2-methylbutyrate (CAS No. 66576-71-4), a common flavoring and fragrance agent.
[1][2] Intended for researchers, scientists, and professionals in drug development, this
document synthesizes critical data on its physicochemical properties, GHS classification,
toxicological profile, and ecotoxicological impact. Furthermore, it outlines detailed protocols for
safe handling, storage, and emergency response, grounded in established OECD guidelines
and best laboratory practices. The objective is to equip scientific professionals with the
necessary knowledge to mitigate risks and ensure a safe working environment when utilizing
this compound.

Introduction: Understanding Isopropyl 2-
Methylbutyrate

Isopropyl 2-methylbutyrate is a fatty acid ester recognized for its fruity, sweet, and green
aroma, with nuances of pineapple.[3] This colorless to pale yellow liquid is utilized as a
flavoring agent in food and beverages and as a fragrance component in cosmetics and
personal care products.[2] Its application extends to the pharmaceutical industry, where it can
act as a solvent for various active ingredients.[2] Given its prevalence in research and
manufacturing, a thorough understanding of its safety profile is paramount.
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Table 1: Chemical and Physical Properties of Isopropyl 2-methylbutyrate

Property Value Source

CAS Number 66576-71-4 --INVALID-LINK--[1]
Molecular Formula CsH1602 --INVALID-LINK--[1]
Molecular Weight 144.21 g/mol --INVALID-LINK--[1]
Appearance Colorless to pale yellow liquid --INVALID-LINK--[2]

Boiling Point 140-144 °C --INVALID-LINK--[2]

Flash Point 32.8 °C (91.0 °F) Closed Cup --INVALID-LINK--[4]

Density 0.847-0.855 g/mL at 25 °C --INVALID-LINK--[1]
Solubility Insoluble in wa.ter; Soluble in --INVALID-LINK--, --INVALID-

alcohols and oils LINK--[1][3]

Globally Harmonized System (GHS) Classification
and Labeling

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. Isopropyl 2-methylbutyrate is classified
as a Flammable Liquid, Category 3.[4][5]

Table 2: GHS Hazard Classification for Isopropyl 2-methylbutyrate

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
H226:
Flammable o ,
o 3 Flammable liquid ¢ Warning
Liquids
and vapor

Precautionary Statements:

Prevention:
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o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[4][5]

o P233: Keep container tightly closed.[4][5]

e P240: Ground and bond container and receiving equipment.[4][5]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[4][5]

e P242: Use non-sparking tools.[4][5]

e P243: Take action to prevent static discharges.[4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
Response:

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[4][5]

o P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[5]

Storage:

e P403+P235: Store in a well-ventilated place. Keep cool.[4][5]

Disposal:

e P501: Dispose of contents/container to an approved waste disposal plant.[5]
Caption: GHS Hazard Communication for Isopropyl 2-methylbutyrate.

Toxicological Profile: A Data-Driven Assessment

A comprehensive evaluation of the toxicological properties of a substance is crucial for risk
assessment. While some data for Isopropyl 2-methylbutyrate is limited, this section
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synthesizes available information and outlines the standard methodologies for hazard
evaluation.

Acute Toxicity

o Oral: Some sources indicate that Isopropyl 2-methylbutyrate may be harmful if swallowed,
with an Acute Toxicity, Oral (Category 5) classification.[4] One study reported an oral LD50 in
rats of > 2000 mg/kg, conducted according to OECD Test Guideline 423.[4]

o Dermal and Inhalation: There is no specific data available for acute dermal or inhalation
toxicity.[6]

Skin Corrosion/lrritation

While some safety data sheets suggest that Isopropyl 2-methylbutyrate may cause mild skin
irritation, definitive studies are lacking.[7] The standard for assessing skin irritation is the OECD
Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test
Method.[8]

Experimental Protocol: In Vitro Skin Irritation (OECD TG 439)[3][8]

Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) models
are equilibrated in culture plates.[3]

o Application of Test Substance: A defined amount of Isopropyl 2-methylbutyrate is applied
topically to the RhE tissue.

o Exposure and Incubation: Following a specified exposure period, the tissues are rinsed and
incubated.[3]

 Viability Assessment: Cell viability is determined using a quantitative assay, such as the MTT
assay. A reduction in cell viability below a certain threshold (typically < 50%) indicates that
the substance is an irritant.[3][8]

Serious Eye Damage/Eye Irritation

Safety data sheets indicate that direct contact may cause temporary eye irritation.[7] The
OECD Test Guideline 405: Acute Eye Irritation/Corrosion is the standard in vivo method for this
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endpoint.[1][9]

Experimental Protocol: Acute Eye Irritation (OECD TG 405)[9][10][11]

Animal Selection and Preparation: Typically, a single albino rabbit is used for the initial test.
[9] Appropriate anesthesia and analgesia are administered to minimize pain and distress.[1]

o Application: A single dose of the test substance is applied to the conjunctival sac of one eye.
The other eye serves as a control.[9][10]

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for
signs of corneal opacity, iris lesions, and conjunctival redness and swelling.[9]

e Scoring and Classification: The severity and reversibility of the observed effects are scored
to determine the irritation potential.[9]

Respiratory or Skin Sensitization

Available data suggests that Isopropyl 2-methylbutyrate is not a respiratory or skin sensitizer.

[7]

Germ Cell Mutagenicity

According to a safety assessment by the Research Institute for Fragrance Materials (RIFM),
Isopropyl 2-methylbutyrate is not considered to be genotoxic.[12] Standard genotoxicity
testing involves a battery of assays to detect gene mutations and chromosomal damage.[13]

Carcinogenicity, Reproductive Toxicity, and Target
Organ Toxicity
» Carcinogenicity: No components of Isopropyl 2-methylbutyrate at levels greater than or

equal to 0.1% are identified as a carcinogen by IARC, ACGIH, NTP, or OSHA.[6]

e Reproductive Toxicity: The RIFM safety assessment concluded that there are no
reproductive toxicity concerns at current levels of use, based on the Threshold of
Toxicological Concern (TTC) for a Cramer Class | material.[12]
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» Specific Target Organ Toxicity (Single and Repeated Exposure): Isopropyl 2-
methylbutyrate is not classified for specific target organ toxicity.[7]

Ecotoxicological Information

The available information suggests that Isopropyl 2-methylbutyrate is not classified as
environmentally hazardous. However, large or frequent spills could potentially have a harmful
effect on the environment.[7] Biodegradability data indicates that it is not readily biodegradable.

[7]

Occupational Safety and Risk Management

A proactive approach to safety is essential when handling any chemical. The following sections
detail best practices for the safe use of Isopropyl 2-methylbutyrate in a laboratory setting.

Engineering Controls

o Work with Isopropyl 2-methylbutyrate should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize vapor inhalation.[14]

» Use explosion-proof ventilation and electrical equipment to prevent ignition of flammable
vapors.[4]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[5]
» Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[4][14]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator may be
necessary.[10]

Safe Handling and Storage

e Handling:
o Avoid contact with skin and eyes, and avoid inhaling vapors.[5][6]

o Keep away from all sources of ignition.[5][6]
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o Use non-sparking tools and take precautionary measures against static discharge.[2][4]
Ground and bond containers during transfer.[2][4]

e Storage:
o Store in a cool, dry, and well-ventilated area.[5][6]

o Keep containers tightly closed and upright to prevent leakage.[5][6]

o Store in a designated flammable liquids storage cabinet.[15]

1. Identify Hazards
(Flammability, Potential Irritation)

2. Evaluate Risks
(Likelihood & Severity of Exposure)

Re-assess

\
\
|
1
|

1
|
|
I
I
I
I
I
1

3. Implement Controls
(Engineering, PPE, Procedures) H
!

4. Review and Update
(Periodically and with process changes)

Click to download full resolution via product page

Caption: Workflow for Chemical Risk Assessment.

Emergency Procedures

¢ In Case of Fire:

o Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Water spray can be used to cool unopened containers.[5]
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e Accidental Release:
o Eliminate all ignition sources.[6]
o Ventilate the area and wear appropriate PPE.[6]

o Contain the spill and collect with a non-combustible absorbent material. Place in a suitable
container for disposal.[11]

e First Aid:

[e]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[5]

o Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Conclusion: A Commitment to Safety

Isopropyl 2-methylbutyrate, while valuable in various scientific and industrial applications,
presents a primary hazard of flammability. The potential for mild skin and eye irritation should
also be considered and managed through appropriate personal protective equipment and
handling procedures. While significant toxicological concerns beyond its flammability are not
indicated by current data, a prudent approach to chemical safety is always warranted. By
adhering to the principles of GHS, implementing robust engineering and administrative
controls, and being prepared for emergencies, researchers and scientists can safely harness
the utility of Isopropyl 2-methylbutyrate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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